Deferasirox Salicyloyl Ester
Deferasirox Salicyloyl Ester
Brand Name:
Vulcanchem
CAS No.:
1395346-28-7
VCID:
VC0121536
InChI:
InChI=1S/C28H19N3O6/c32-22-10-4-1-7-19(22)26-29-25(30-31(26)18-15-13-17(14-16-18)27(34)35)21-9-3-6-12-24(21)37-28(36)20-8-2-5-11-23(20)33/h1-16,32-33H,(H,34,35)
SMILES:
C1=CC=C(C(=C1)C2=NC(=NN2C3=CC=C(C=C3)C(=O)O)C4=CC=CC=C4OC(=O)C5=CC=CC=C5O)O
Molecular Formula:
C28H19N3O6
Molecular Weight:
493.475
Deferasirox Salicyloyl Ester
CAS No.: 1395346-28-7
Reference Standards
VCID: VC0121536
Molecular Formula: C28H19N3O6
Molecular Weight: 493.475
| CAS No. | 1395346-28-7 |
|---|---|
| Product Name | Deferasirox Salicyloyl Ester |
| Molecular Formula | C28H19N3O6 |
| Molecular Weight | 493.475 |
| IUPAC Name | 4-[3-[2-(2-hydroxybenzoyl)oxyphenyl]-5-(2-hydroxyphenyl)-1,2,4-triazol-1-yl]benzoic acid |
| Standard InChI | InChI=1S/C28H19N3O6/c32-22-10-4-1-7-19(22)26-29-25(30-31(26)18-15-13-17(14-16-18)27(34)35)21-9-3-6-12-24(21)37-28(36)20-8-2-5-11-23(20)33/h1-16,32-33H,(H,34,35) |
| Standard InChIKey | QGTKWIQUZBNSNT-LGUFXXKBSA-N |
| SMILES | C1=CC=C(C(=C1)C2=NC(=NN2C3=CC=C(C=C3)C(=O)O)C4=CC=CC=C4OC(=O)C5=CC=CC=C5O)O |
| Synonyms | 2-Hydroxybenzoic Acid 2-[1-(4-Carboxyphenyl)-5-(2-hydroxyphenyl)-1H-1,2,4-triazol-3-yl]phenyl Ester |
| PubChem Compound | 136228195 |
| Last Modified | Nov 11 2021 |
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